Cas no 2172520-65-7 (5-cyclobutyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-cyclobutyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172520-65-7
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 5952614
• PubChem ID: 165786653
• Update Time: 2025-05-24

5-cyclobutyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxamide
• 2172520-65-7
• EN300-1594149

• Inchi： 1S/C12H18N4O/c13-12(17)10-11(9-2-1-3-9)16(15-14-10)7-6-8-4-5-8/h8-9H,1-7H2,(H2,13,17)
• InChI Key： SPXUFNVJHKDGAX-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C2CCC2)N(CCC2CC2)N=N1)N

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.8Ų

Additional information on 5-cyclobutyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-cyclobutyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172520-65-7)

5-cyclobutyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2172520-65-7, this compound represents a novel scaffold that has been explored for its pharmacological properties. The presence of both cyclobutyl and cyclopropylethyl substituents in its molecular structure contributes to its distinct chemical profile, making it a subject of interest for further investigation.

The compound's core structure consists of a 1H-1,2,3-triazole ring linked to a carboxamide functional group, which is further substituted with a cyclobutyl group at the 5-position and a 2-cyclopropylethyl group at the 1-position. This arrangement of substituents not only influences its physicochemical properties but also plays a crucial role in determining its biological interactions. The triazole moiety is particularly noteworthy, as it is a common pharmacophore found in various bioactive molecules, including antifungals and anticancer agents.

In recent years, there has been growing interest in developing new triazole-based compounds due to their broad spectrum of biological activities. The 5-cyclobutyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxamide structure has been synthesized and characterized as part of efforts to identify novel therapeutic agents. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further development.

The synthesis of 5-cyclobutyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclobutyl and cyclopropylethyl groups necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as transition metal catalysis and protecting group strategies, have been employed to facilitate the construction of this complex molecule.

One of the key challenges in studying 5-cyclobutyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxamide is understanding its interaction with biological targets at the molecular level. Computational methods, including molecular docking and quantum mechanical calculations, have been utilized to predict how this compound might bind to specific proteins or enzymes. These computational approaches help in designing experiments to validate the predicted interactions and guide further structural modifications.

Recent advancements in crystallography have allowed researchers to determine the high-resolution structures of complexes formed by 5-cyclobutyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxamide with its target proteins. These structural insights provide valuable information for rational drug design and can accelerate the development process. By understanding the precise binding mode of the compound, scientists can make informed decisions about how to optimize its potency and selectivity.

The potential applications of 5-cyclobutyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxamide extend across multiple therapeutic areas. Initial studies have hinted at its potential in treating inflammatory diseases by modulating key signaling pathways. Additionally, its structural features may make it suitable for developing treatments against infectious diseases caused by resistant pathogens. The compound's ability to interact with bacterial enzymes or viral proteases could open new avenues for therapeutic intervention.

In conclusion,5-cyclobutyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172520-65-7) represents a significant advancement in pharmaceutical chemistry due to its unique structure and promising biological activities. Further research is warranted to fully elucidate its therapeutic potential and develop it into a viable drug candidate. The combination of synthetic chemistry expertise and cutting-edge biophysical techniques will be essential in realizing this goal.